Cas no 946273-60-5 (3-4-(2,4-dimethoxybenzoyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine)

3-4-(2,4-dimethoxybenzoyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine structure
946273-60-5 structure
Product Name:3-4-(2,4-dimethoxybenzoyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine
CAS No:946273-60-5
MF:C22H23N5O3
MW:405.449724435806
CID:6177779
PubChem ID:25283674
Update Time:2024-01-05

3-4-(2,4-dimethoxybenzoyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine Chemical and Physical Properties

Names and Identifiers

    • 3-4-(2,4-dimethoxybenzoyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine
    • F5040-0163
    • (2,4-dimethoxyphenyl)(4-(6-(pyridin-3-yl)pyridazin-3-yl)piperazin-1-yl)methanone
    • AKOS024493174
    • 946273-60-5
    • (2,4-dimethoxyphenyl)-[4-(6-pyridin-3-ylpyridazin-3-yl)piperazin-1-yl]methanone
    • VU0632220-1
    • 3-[4-(2,4-dimethoxybenzoyl)piperazin-1-yl]-6-(pyridin-3-yl)pyridazine
    • Inchi: 1S/C22H23N5O3/c1-29-17-5-6-18(20(14-17)30-2)22(28)27-12-10-26(11-13-27)21-8-7-19(24-25-21)16-4-3-9-23-15-16/h3-9,14-15H,10-13H2,1-2H3
    • InChI Key: OLOWPQDVADVXAK-UHFFFAOYSA-N
    • SMILES: O=C(C1C=CC(=CC=1OC)OC)N1CCN(C2=CC=C(C3C=NC=CC=3)N=N2)CC1

Computed Properties

  • Exact Mass: 405.18008961g/mol
  • Monoisotopic Mass: 405.18008961g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 7
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 5
  • Complexity: 557
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.8
  • Topological Polar Surface Area: 80.7Ų

3-4-(2,4-dimethoxybenzoyl)piperazin-1-yl-6-(pyridin-3-yl)pyridazine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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F5040-0163-2μmol
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